Cas no 6372-05-0 (N,N'-benzene-1,3-diylbis[2-(2,4-dimethylphenyl)quinoline-4-carboxamide])

• Product name: N,N'-benzene-1,3-diylbis[2-(2,4-dimethylphenyl)quinoline-4-carboxamide]
• CAS No: 6372-05-0
• MF: C₄₂H₃₄N₄O₂
• MW: 626.744969844818
• CID: 1657183
• PubChem ID: 5206535

N,N'-benzene-1,3-diylbis[2-(2,4-dimethylphenyl)quinoline-4-carboxamide] Chemical and Physical Properties

Names and Identifiers

• N,N'-benzene-1,3-diylbis[2-(2,4-dimethylphenyl)quinoline-4-carboxamide]
• 2-(2,4-dimethylphenyl)-N-[3-[[2-(2,4-dimethylphenyl)quinoline-4-carbonyl]amino]phenyl]quinoline-4-carboxamide
• AKOS003877897
• 6372-05-0
• DTXSID20409899

• Inchi： InChI=1S/C42H34N4O2/c1-25-16-18-31(27(3)20-25)39-23-35(33-12-5-7-14-37(33)45-39)41(47)43-29-10-9-11-30(22-29)44-42(48)36-24-40(32-19-17-26(2)21-28(32)4)46-38-15-8-6-13-34(36)38/h5-24H,1-4H3,(H,43,47)(H,44,48)
• InChI Key： PJJHKJFJXBPWCG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC(=CC=C4)NC(=O)C5=CC(=NC6=CC=CC=C65)C7=C(C=C(C=C7)C)C)C

Computed Properties

• Exact Mass: 626.26842
• Monoisotopic Mass: 626.26817634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų
• XLogP3: 8.9

Experimental Properties

• PSA: 83.98